Cas no 1247430-41-6 (1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine)
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine
- 1-(5-Ethyl-2H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine
- 1H-1,2,4-Triazole-5-methanamine, 3-ethyl-α-(phenylmethyl)-
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- Inchi: 1S/C12H16N4/c1-2-11-14-12(16-15-11)10(13)8-9-6-4-3-5-7-9/h3-7,10H,2,8,13H2,1H3,(H,14,15,16)
- InChI Key: ZIEVCLHUOGIAPU-UHFFFAOYSA-N
- SMILES: NC(C1=NNC(CC)=N1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 203
- XLogP3: 1.7
- Topological Polar Surface Area: 67.6
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490472-1g |
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine |
1247430-41-6 | 97% | 1g |
$480 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608336-1g |
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine |
1247430-41-6 | 97% | 1g |
¥3367.0 | 2023-04-04 |
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine
Comprehensive Overview of 1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine (CAS No. 1247430-41-6)
1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine, identified by its CAS number 1247430-41-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,2,4-triazole ring with a phenylethanamine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to bioactive molecules that interact with central nervous system receptors.
The compound's synthetic pathway and physicochemical properties have been extensively studied to optimize its yield and purity. With a molecular formula of C12H16N4, it exhibits moderate solubility in polar organic solvents, which is crucial for its formulation in preclinical studies. Recent advancements in heterocyclic chemistry have highlighted the role of 1,2,4-triazole derivatives as versatile scaffolds for designing novel therapeutic agents, positioning this compound as a promising candidate for further exploration.
In the context of current trends, 1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine aligns with the growing demand for small-molecule modulators targeting neurological pathways. Searches for "triazole-based drug candidates" and "phenylethanamine analogs" have surged, reflecting the scientific community's focus on innovative treatments for neurodegenerative diseases. This compound's potential to cross the blood-brain barrier (BBB) further enhances its relevance in central nervous system (CNS) drug development.
From a mechanistic perspective, the 3-ethyl-1H-1,2,4-triazole group may contribute to hydrogen bonding interactions with biological targets, while the phenylethanamine segment could influence receptor binding affinity. Such dual functionality is often sought after in multi-target drug design, a strategy gaining traction in addressing complex diseases like Alzheimer's and Parkinson's. Computational studies, including molecular docking simulations, have been employed to predict its binding modes with various enzymes and receptors.
The compound's stability under physiological conditions and metabolic profile are critical factors under investigation. Preliminary data suggest that modifications to its ethyl side chain or phenyl ring could fine-tune its pharmacokinetic properties. These findings resonate with the broader shift toward structure-activity relationship (SAR) optimization in medicinal chemistry, a topic frequently queried in academic and industrial research forums.
Environmental and sustainability considerations are also shaping the discourse around such compounds. Green chemistry approaches, including catalytic synthesis and solvent-free reactions, are being explored to produce 1-(3-Ethyl-1H-1,2,4-triazol-5-yl)-2-phenylethanamine with minimal waste. This aligns with the increasing emphasis on eco-friendly pharmaceutical manufacturing, a hot topic in both scientific literature and regulatory guidelines.
In summary, CAS 1247430-41-6 represents a compelling case study in the intersection of heterocyclic chemistry and neuropharmacology. Its structural features and potential applications address several contemporary research priorities, from CNS-targeted therapeutics to sustainable synthesis. As the scientific community continues to unravel its properties, this compound may pave the way for breakthroughs in precision medicine and drug discovery.
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